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Compound of Interest

Compound Name: BD-1047

CAS No.: 138356-20-4

Cat. No.: B1210693

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: BD-1047 is a potent and selective sigma-1 (σ1) receptor antagonist widely used in

preclinical research to investigate the role of this receptor in various physiological and

pathological processes.[1][2] The sigma-1 receptor is a unique intracellular chaperone protein

located at the endoplasmic reticulum-mitochondrion interface, implicated in cellular signaling,

neuroplasticity, and the modulation of various neurotransmitter systems.[3] Antagonism of the

sigma-1 receptor by BD-1047 has shown potential therapeutic effects in models of neuropathic

pain, psychosis, and neurodegenerative diseases.[1][3][4] Intrathecal (i.t.) administration allows

for the direct delivery of BD-1047 to the spinal cord, making it a valuable technique for studying

its effects on spinal nociceptive processing.

Mechanism of Action: BD-1047 exerts its effects by binding to and inhibiting the sigma-1

receptor. In the context of pain signaling in the spinal cord, the sigma-1 receptor is known to

modulate the activity of N-methyl-D-aspartate (NMDA) receptors.[5] By antagonizing the sigma-

1 receptor, BD-1047 can prevent the potentiation of NMDA receptor function, thereby reducing

central sensitization and pain hypersensitivity.[2][5][6] Specifically, studies have shown that

intrathecal BD-1047 can block increases in the expression and phosphorylation of the NMDA
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receptor subunit 1 (NR1) in the spinal dorsal horn, a key process in the development of

neuropathic pain.[6][7] This action is associated with the attenuation of pain behaviors like

mechanical allodynia.[6][8]

Signaling Pathway of BD-1047 in Pain Modulation
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Caption: Antagonistic action of BD-1047 on the Sigma-1 receptor, inhibiting NMDA receptor

modulation.

Quantitative Data Summary
The following table summarizes quantitative data from preclinical studies involving BD-1047
administration in rodents.
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Compound
Animal
Model

Route of
Admin.

Dose Range
Key
Findings

Reference

BD-1047
Mouse

(formalin test)

Intrathecal

(i.t.)
10-100 nmol

Dose-

dependently

reduced the

second

phase of

formalin-

induced pain;

reduced Fos

and pNR1

expression.

[7]

[7]

BD-1047

Rat

(neuropathic

pain - CCI)

Intrathecal

(i.t.)

30 nmol

(twice daily)

Attenuated

mechanical

allodynia

during the

induction

phase;

blocked CCI-

induced

increase in

NR1

expression.

[6]

[6]

BD-1047
Rat (bone

cancer pain)

Intrathecal

(i.t.)

120 nmol

(daily for 3

days)

Attenuated

mechanical

allodynia and

reduced

activation of

microglial

cells and

NR1.[8]

[8]

BD-1047 Mouse

(orofacial

Intraperitonea

l (i.p.)

1, 3, 10

mg/kg

High dose

(10 mg/kg)

[9]
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formalin

model)

produced

significant

anti-

nociceptive

effects and

decreased

pp38-ir cells.

[9]

BD-1047

Mouse

(forced swim

test)

Intraperitonea

l (i.p.)
5 mg/kg

Attenuated

the

antidepressa

nt-like effects

of sigma-1

receptor

agonists.[10]

[10]

Detailed Experimental Protocol: Intrathecal Injection
in Mice
This protocol describes the direct lumbar puncture method for a single intrathecal injection in

mice, a common and minimally invasive technique.[11][12]

Materials:

BD-1047 dihydrobromide

Vehicle (e.g., sterile 0.9% saline)

Anesthetic (e.g., Isoflurane)

30-gauge, 0.5-inch needle attached to a 10 or 25 µL Hamilton syringe

Animal clippers

70% Ethanol

Heating pad
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Recovery cage

Procedure:

Drug Preparation:

Dissolve BD-1047 dihydrobromide in the chosen vehicle to the desired final concentration.

Note: Solubility should be confirmed. Sonication may be required.

Prepare the solution fresh on the day of the experiment.

Draw 5 µL of the BD-1047 solution into the Hamilton syringe.[13] Ensure there are no air

bubbles.

Animal Preparation:

Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance).

Confirm proper anesthetic depth by lack of pedal withdrawal reflex.

Shave a small area of fur over the lumbar region of the back.

Wipe the shaved area with 70% ethanol.

Positioning:

Place the anesthetized mouse prone on a sterile surface or place a 15-mL conical tube

under its abdomen.[12][14]

This position arches the back, widening the intervertebral spaces for easier needle

insertion.[12][14]

Injection Site Identification:

Palpate the back to locate the iliac crests (hip bones).

The injection site is on the midline between the L5 and L6 vertebrae, which is typically just

rostral to the line connecting the iliac crests.[12][15]
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Intrathecal Injection:

Securely hold the mouse by pinching the hips.[14]

Insert the 30G needle into the intervertebral space between L5 and L6 at an angle of

approximately 20-30 degrees to the spine.[11][12]

A characteristic tail-flick or a slight dural pop indicates successful entry into the intrathecal

space.[13][14]

Slowly inject the 5 µL volume over 5-10 seconds.

Hold the needle in place for an additional 5-10 seconds to prevent backflow of the

injectate.

Withdraw the needle smoothly.

Recovery:

Place the mouse in a clean, warm cage and monitor it until it has fully recovered from

anesthesia. A heating pad can be used to maintain body temperature.

Observe the mouse for any signs of motor impairment or distress. Normal motor function

should return shortly after recovery from anesthesia.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK584238/figure/ch24.Fig1/
https://www.mdpi.com/2227-9059/11/5/1413
https://www.researchgate.net/figure/ntrathecal-injection-procedures-a-Setup-and-materials-needed-for-intrathecal_fig1_358852631
https://forum.painresearcher.net/t/intrathecal-injections/683
https://www.ncbi.nlm.nih.gov/books/NBK584238/figure/ch24.Fig1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Injection Procedure

Post-Procedure

1. Prepare BD-1047
Solution (5 µL)

2. Anesthetize Mouse

3. Shave & Sanitize
Injection Site

4. Position Mouse
(Prone, Arched Back)

5. Identify L5-L6
Intervertebral Space

6. Insert 30G Needle
(Observe Tail Flick)

7. Inject Slowly
(5 µL over 5-10s)

8. Withdraw Needle

9. Monitor Recovery
from Anesthesia

Click to download full resolution via product page

Caption: Step-by-step workflow for intrathecal injection of BD-1047 in a mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Intrathecal Injection of
BD-1047 in Mice]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210693/docs#application-notes-and-protocols-
intrathecal-injection-of-bd-1047-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1210693/docs#application-notes-and-protocols-intrathecal-injection-of-bd-1047-in-mice
https://www.benchchem.com/product/b1210693/docs#application-notes-and-protocols-intrathecal-injection-of-bd-1047-in-mice
https://www.benchchem.com/product/b1210693/docs#application-notes-and-protocols-intrathecal-injection-of-bd-1047-in-mice
https://www.benchchem.com/product/b1210693/docs#application-notes-and-protocols-intrathecal-injection-of-bd-1047-in-mice
https://www.benchchem.com/product/b1210693?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

